Cas no 847790-71-0 (4-Pentenoic acid, 2-(benzoylamino)-, 1,1-dimethylethyl ester, (2S)-)

• Product name: 4-Pentenoic acid, 2-(benzoylamino)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 847790-71-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 666320

4-Pentenoic acid, 2-(benzoylamino)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-(benzoylamino)-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-2-benzamidopent-4-enoate

• Inchi： 1S/C16H21NO3/c1-5-9-13(15(19)20-16(2,3)4)17-14(18)12-10-7-6-8-11-12/h5-8,10-11,13H,1,9H2,2-4H3,(H,17,18)/t13-/m0/s1
• InChI Key： CVHCJRLNQKTYKG-ZDUSSCGKSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@@H](NC(=O)C1=CC=CC=C1)CC=C

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Melting Point: 56 °C(Solv: chloroform (67-66-3))
• Boiling Point: 419.9±38.0 °C(Predicted)
• pka: 13.04±0.46(Predicted)